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Compound of Interest

Compound Name: Octamethyltrisiloxane

Cat. No.: B607121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the selection of insulating fluids for high-voltage applications, a thorough understanding of

their dielectric properties is paramount. This guide provides a detailed comparison of the

dielectric characteristics of octamethyltrisiloxane (MDM), a low-viscosity silicone fluid, against

commonly used insulating liquids such as mineral oil, natural esters, and synthetic esters. The

data presented is supported by standardized experimental protocols to ensure objective and

reliable comparisons.

Comparative Data of Dielectric Properties
The following table summarizes the key dielectric properties of octamethyltrisiloxane and

other insulating fluids. These properties are critical in determining the suitability of a fluid for a

specific electrical insulation application.
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Dielectric
Property

Octamethyltris
iloxane (MDM)

Mineral Oil Natural Ester
Synthetic
Ester

Dielectric

Strength

(kV/mm)

>14 15 - 25 18 - 24 20 - 25

Dielectric

Constant @ 60

Hz

2.4 2.2 - 2.3 3.1 - 3.3 3.2 - 3.6

Dissipation

Factor @ 60 Hz,

25°C

<0.0001 <0.005 <0.02 <0.005

Volume

Resistivity (Ohm-

cm)

>1 x 10¹⁴ >1 x 10¹² >1 x 10¹² >1 x 10¹²

Experimental Protocols
The data presented in this guide is based on standardized test methods established by ASTM

International. These protocols ensure consistency and comparability of results across different

materials and laboratories.

Dielectric Strength (Breakdown Voltage) - ASTM D877
This test method determines the voltage at which an insulating liquid breaks down under an

applied AC voltage. A low dielectric strength can indicate the presence of contaminants such as

water, dirt, or conductive particles.[1][2]

Procedure:

A sample of the insulating fluid is placed in a test cell containing two disk electrodes

separated by a specific gap.

An AC voltage is applied to the electrodes and increased at a uniform rate.
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The voltage at which a spark occurs between the electrodes is recorded as the breakdown

voltage.

Multiple breakdowns are performed on a single sample, and the average value is reported as

the dielectric strength.[3]

Dielectric Constant and Dissipation Factor - ASTM D924
This test method measures the dielectric constant (relative permittivity) and the dissipation

factor (tan delta) of electrical insulating liquids.[4] The dielectric constant indicates the ability of

the fluid to store electrical energy, while the dissipation factor quantifies the dielectric loss, or

the energy dissipated as heat.[4] A low dissipation factor is desirable as it signifies minimal

energy loss.

Procedure:

The test is conducted using a specialized test cell that acts as a capacitor.

The capacitance of the cell is measured first when empty and then when filled with the

insulating fluid.

The ratio of the capacitance with the fluid to the capacitance when empty gives the dielectric

constant.

An AC voltage is applied across the filled cell, and the phase difference between the voltage

and the resulting current is measured to determine the dissipation factor.[5]

Volume Resistivity - ASTM D1169
This test method is used to determine the specific resistance (resistivity) of electrical insulating

liquids.[6][7][8] High volume resistivity indicates a low concentration of free ions and conductive

contaminants, signifying good insulating properties.[7]

Procedure:

A sample of the insulating fluid is placed in a three-terminal test cell.

A DC voltage is applied across the cell for a specified duration.
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The resulting current is measured, and the volume resistivity is calculated based on the

applied voltage, the measured current, and the geometry of the test cell.[8][9]

Visualizing the Experimental Workflow and Property
Comparison
To further clarify the testing process and the comparative performance of these insulating

fluids, the following diagrams have been generated.
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Octamethyltrisiloxane (MDM)

Mineral Oil

Natural Ester

Synthetic Ester

Dielectric Strength:
>14 kV/mm

Dielectric Strength:
15-25 kV/mm

Dielectric Constant:
2.4

Dissipation Factor:
<0.0001

Volume Resistivity:
>1 x 10¹⁴ Ω-cm

Dielectric Strength:
18-24 kV/mm

Dielectric Constant:
2.2-2.3

Dissipation Factor:
<0.005

Volume Resistivity:
>1 x 10¹² Ω-cm

Dielectric Strength:
20-25 kV/mm

Dielectric Constant:
3.1-3.3

Dissipation Factor:
<0.02

Volume Resistivity:
>1 x 10¹² Ω-cm

Dielectric Constant:
3.2-3.6

Dissipation Factor:
<0.005

Volume Resistivity:
>1 x 10¹² Ω-cm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-octamethyltrisiloxane-against-other-insulating-fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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